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Compound of Interest

Compound Name:
4-(Bromomethyl)-3-nitrobenzoic

acid

Cat. No.: B187983 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-(Bromomethyl)-3-nitrobenzoic
Acid

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical reagents is paramount for their effective

application in synthesis and analysis. This guide provides a detailed overview of the physical

properties of 4-(Bromomethyl)-3-nitrobenzoic acid, a versatile building block in organic and

medicinal chemistry.

Physicochemical Data Summary
The quantitative physical and chemical properties of 4-(Bromomethyl)-3-nitrobenzoic acid
are summarized in the table below for easy reference and comparison.
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Property Value

Molecular Formula C₈H₆BrNO₄

Molecular Weight 260.04 g/mol [1][2][3]

Appearance
Pale yellow to pink or beige crystalline

powder[2][3][4]

Melting Point 127-133 °C[2][4][5]

Boiling Point 392 °C[2]

Density 1.8 ± 0.1 g/cm³[2]

Solubility

Soluble in Dimethylformamide (DMF) and

Dichloromethane.[2][4][5] Insoluble in water.[2]

[5] Also soluble in alcohol (1g/120ml), diethyl

ether (1g/100ml), and chloroform (1g/400ml).

Flash Point 191 °C[2]

Refractive Index 1.652[2]

Purity
Typically available as ≥97% or ≥98% (HPLC)[3]

[5]

CAS Number 55715-03-2[1][3]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above for

4-(Bromomethyl)-3-nitrobenzoic acid are not explicitly available in the reviewed literature.

These values are typically reported by chemical suppliers and databases and are determined

using standard analytical techniques. For instance, melting points are generally determined

using a melting point apparatus, and purity is often assessed by High-Performance Liquid

Chromatography (HPLC). For rigorous research, it is recommended to independently verify

these properties using standard laboratory procedures.

Synthetic Applications and Logical Workflow
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4-(Bromomethyl)-3-nitrobenzoic acid is a valuable intermediate in organic synthesis due to

its reactive bromomethyl group and the directing effects of the nitro and carboxylic acid

functionalities.[3] It serves as a key starting material for the synthesis of a variety of more

complex molecules.[4][5]

One of its notable applications is its use as a photolabile handle in solid-phase peptide

synthesis.[2][4] The compound is also utilized as a reactant in the synthesis of various esters

and other derivatives, and as a starting material for creating libraries of compounds like 2H-

indazoles for screening purposes.[4][5]

The following diagram illustrates the role of 4-(Bromomethyl)-3-nitrobenzoic acid as a

precursor in several synthetic pathways.
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Caption: Synthetic utility of 4-(Bromomethyl)-3-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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